Cas no 7067-69-8 (Phosphonic acid,(benzoylcarbamoyl)-, diethyl ester (7CI,8CI))

• Product name: Phosphonic acid,(benzoylcarbamoyl)-, diethyl ester (7CI,8CI)
• CAS No: 7067-69-8
• MF: C₂₂H₁₆ClN₅O₃S
• MW: 465.912141799927
• CID: 579028
• PubChem ID: 5270008

Phosphonic acid,(benzoylcarbamoyl)-, diethyl ester (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,(benzoylcarbamoyl)-, diethyl ester (7CI,8CI)
• 5-(4-chlorophenyl)-4-[hydroxy-(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)pyrrolidine-2,3-dione
• 7067-69-8
• DTXSID10414816

• Inchi： InChI=1S/C22H16ClN5O3S/c1-11-17(27-10-4-3-5-15(27)24-11)19(29)16-18(13-6-8-14(23)9-7-13)28(21(31)20(16)30)22-26-25-12(2)32-22/h3-10,18,29H,1-2H3
• InChI Key： IAEQFSXTLSVYPC-UHFFFAOYSA-N
• SMILES： CC1=C(N2C=CC=CC2=N1)C(=C3C(N(C(=O)C3=O)C4=NN=C(S4)C)C5=CC=C(C=C5)Cl)O

Computed Properties

• Exact Mass: 465.06648
• Monoisotopic Mass: 465.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 804
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 129A^2
• XLogP3: 4.6

Experimental Properties

• Density: 1.58
• Refractive Index: 1.777
• PSA: 100.69